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Compound of Interest

Compound Name: D[LEU4,LYS8]-VP TFA

Cat. No.: B561572

For Immediate Reference: Key Safety and Disposal Information

Proper disposal of D[LEU4,LYS8]-VP TFA is critical to ensure laboratory safety and
environmental protection. This peptide, a salt of trifluoroacetic acid (TFA), is classified as
harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. Adherence to the
following procedures is mandatory for all laboratory personnel.

Chemical and Physical Properties

A summary of the known properties of D[LEU4,LYS8]-VP TFA is provided below. This
information is essential for risk assessment and safe handling.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b561572?utm_src=pdf-interest
https://www.benchchem.com/product/b561572?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC41623.html
https://www.benchchem.com/product/b561572?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C49H68F3N11013S2
Molecular Weight 1140.25

Appearance Solid

Odor No data available

pH No data available
Melting/Freezing Point No data available
Boiling Point/Range No data available
Flash Point No data available
Solubility No data available

Data sourced from the D[LEU4,LYS8]-VP TFA Safety Data Sheet[1].
Step-by-Step Disposal Protocol
This protocol outlines the required steps for the safe disposal of D[LEU4,LYS8]-VP TFA waste.

1. Personal Protective Equipment (PPE): Before handling D[LEU4,LYS8]-VP TFA, all
personnel must be equipped with the following PPE to prevent exposure:

o Eye Protection: Safety goggles with side-shields.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).
» Skin and Body Protection: Impervious clothing, such as a lab coat.

e Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form, to avoid inhalation[1].

2. Waste Segregation and Collection:

o Solid Waste:
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o Collect all solid D[LEU4,LYS8]-VP TFA waste, including contaminated consumables (e.qg.,
weighing paper, pipette tips), in a dedicated, clearly labeled, and sealed waste container.

o The container must be labeled as "Hazardous Waste: D[LEU4,LYS8]-VP TFA, Toxic to
Aquatic Life."

e Liquid Waste:

o Agueous solutions containing D[LEU4,LYS8]-VP TFA must be collected in a separate,
sealed, and clearly labeled hazardous waste container.

o Do not mix with other solvent waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

e Sharps:

o Any needles, syringes, or other sharps contaminated with D[LEU4,LYS8]-VP TFA must be
disposed of in a designated sharps container for hazardous chemical waste.

3. Decontamination of Work Surfaces:

» Following any handling or disposal activities, thoroughly decontaminate all work surfaces
(e.g., benchtops, fume hoods) with an appropriate cleaning agent.

o Dispose of all cleaning materials (e.g., wipes, paper towels) as solid hazardous waste.
4. Final Disposal:

o All D[LEU4,LYS8]-VP TFA waste must be disposed of through an approved waste disposal
plant[1].

o Contact your institution's EHS office to arrange for the collection and disposal of the
hazardous waste containers.

o Crucially, avoid release to the environment[1]. Do not dispose of D[LEU4,LYS8]-VP TFA
down the drain or in the regular trash.

Emergency Procedures
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In the event of accidental exposure or spillage, follow these procedures immediately:

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding eyelids apart. Seek prompt medical attention[1].

« Skin Contact: Rinse the affected skin thoroughly with large amounts of water. Remove
contaminated clothing and shoes. Seek medical attention[1].

e Inhalation: Move the affected person to fresh air. If breathing is difficult, administer CPR,
avoiding mouth-to-mouth resuscitation. Seek immediate medical attention[1].

¢ Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician or
poison control center immediately[1].

e Spillage: In case of a spill, collect the spillage to prevent it from entering drains or
waterways[1]. Absorb with an inert material and place it in a sealed container for hazardous
waste disposal.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
D[LEU4,LYS8]-VP TFA.
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Caption: Disposal workflow for D[LEU4,LYS8]-VP TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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